Cas no 2172204-04-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid
- 2172204-04-3
- EN300-1504686
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid
-
- Inchi: 1S/C26H30N2O5/c1-16(24(29)28-14-12-18(17(28)2)25(30)31)11-13-27-26(32)33-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,16-18,23H,11-15H2,1-2H3,(H,27,32)(H,30,31)
- InChI Key: CYJFTEXGTSKMCB-UHFFFAOYSA-N
- SMILES: O=C(C(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)C1C
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 95.9Ų
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1504686-10000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 10000mg |
$14487.0 | 2023-09-27 | ||
Enamine | EN300-1504686-5000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 5000mg |
$9769.0 | 2023-09-27 | ||
Enamine | EN300-1504686-250mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 250mg |
$3099.0 | 2023-09-27 | ||
Enamine | EN300-1504686-100mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 100mg |
$2963.0 | 2023-09-27 | ||
Enamine | EN300-1504686-50mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 50mg |
$2829.0 | 2023-09-27 | ||
Enamine | EN300-1504686-1.0g |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 1g |
$0.0 | 2023-06-05 | ||
Enamine | EN300-1504686-1000mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 1000mg |
$3368.0 | 2023-09-27 | ||
Enamine | EN300-1504686-2500mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 2500mg |
$6602.0 | 2023-09-27 | ||
Enamine | EN300-1504686-500mg |
1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]-2-methylpyrrolidine-3-carboxylic acid |
2172204-04-3 | 500mg |
$3233.0 | 2023-09-27 |
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid Related Literature
-
Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
-
Gilles Montavon,Bernd Grambow New J. Chem., 2003,27, 1344-1352
-
Guo Jiang,Jian Feng,Mengdi Zhang,Shuidong Zhang,Hanxiong Huang RSC Adv., 2016,6, 107547-107555
-
Hannah F. Gaiser,Ana Kuzmanoski,Claus Feldmann RSC Adv., 2019,9, 10195-10200
-
Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid
Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic Acid (CAS No. 2172204-04-3)
1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid, identified by its CAS number 2172204-04-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-ylmethoxycarbonyl moiety, which is known for its stability and ability to enhance the bioavailability of attached molecules. The presence of this group suggests that the compound may serve as a valuable intermediate in the synthesis of more complex pharmacophores. Additionally, the amide bond and the pyrrolidine ring contribute to the overall solubility and metabolic stability of the molecule, which are critical factors in drug design.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The 1-4-(...)-methylpyrrolidine-3-carboxylic acid moiety in this compound is particularly noteworthy, as it has been shown to interact with specific enzymes and receptors in a manner that could potentially lead to therapeutic effects. For instance, studies have indicated that similar structures may inhibit the activity of enzymes involved in inflammation and pain signaling, making this compound a candidate for further investigation in the treatment of chronic inflammatory conditions.
The synthesis of such complex molecules often requires careful optimization to ensure high yields and purity. Researchers have been exploring various synthetic routes to access this compound, leveraging advanced techniques such as solid-phase peptide synthesis and transition-metal-catalyzed reactions. These methods not only improve efficiency but also allow for greater control over the stereochemistry of the product, which is crucial for biological activity.
One of the most exciting aspects of this compound is its potential application in the development of targeted therapies. The unique combination of functional groups makes it a versatile scaffold for drug design, enabling researchers to modify specific regions while maintaining overall structural integrity. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.
Recent studies have also highlighted the importance of computational methods in predicting the properties and interactions of such compounds. Molecular modeling and virtual screening techniques have been employed to identify potential binding sites and optimize drug-like properties. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of how the molecule behaves within biological systems.
The pharmacokinetic profile of 1-4-(...)-methylpyrrolidine-3-carboxylic acid is another area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance. These findings are encouraging and warrant further investigation into its potential as a lead compound for drug development.
In conclusion, 1-4-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl)-2-methylpyrrolidine-3-carboxylic acid (CAS No. 2172204-04-3) represents a significant advancement in pharmaceutical research. Its complex structure, promising biological activities, and favorable pharmacokinetic properties make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine and therapeutic treatments.
2172204-04-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoyl-2-methylpyrrolidine-3-carboxylic acid) Related Products
- 1343960-81-5((3-CHLORO-4-FLUOROPHENYL)(FURAN-3-YL)METHANOL)
- 1848867-70-8(1-[(2R,6S)-2,6-Dimethylmorpholin-4-yl]-3-fluoropropan-2-ol)
- 2137988-60-2(5-Isothiazolepropanoic acid, 4-bromo-α,α-difluoro-)
- 2138033-61-9(4-Propyl-3-(1,2-thiazol-5-yl)cyclohexan-1-one)
- 2228939-27-1(methyl 3-(aminomethyl)-5-cyclopropylhexanoate)
- 2034527-87-0(4-1-(2-methoxyphenyl)cyclopropanecarbonyl-7-phenyl-1lambda6,4-thiazepane-1,1-dione)
- 131271-19-7((4-chloro-3-methylphenyl)methanol)
- 1805446-61-0(5-Bromo-2-(difluoromethyl)-3-nitropyridine-6-carboxylic acid)
- 733790-54-0(5-cyclopropyl-4-phenyl-4h-1,2,4-triazole-3-thiol)
- 266346-59-2(9H-Fluorene, 9-(dimethylsilyl)-)




